N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide

• IUPAC Name: N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C17H17N3O/c1-13(21)19(2)11-14-6-8-15(9-7-14)16-12-20-10-4-3-5-17(20)18-16/h3-10,12H,11H2,1-2H3
• InChI Key: ZJUQEOUTHUJPNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CC=C(C=C1)C2=CN3C=CC=CC3=N2
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide, also known as IMPAAM, is a chemical compound that has been extensively studied for its potential in scientific research. This compound belongs to the group of imidazo[1,2-a]pyridine derivatives, which have been found to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide involves its ability to bind to the benzodiazepine site on GABA-A receptors. This binding results in an increase in the activity of the receptor, leading to an enhancement of GABAergic neurotransmission. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytic drugs.
Biochemical and Physiological Effects:
N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide has been found to exhibit a range of biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant effects. These effects are mediated by its ability to enhance GABAergic neurotransmission, which leads to an increase in the inhibitory tone in the brain. N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide has also been found to have effects on learning and memory, with studies showing that it can enhance memory consolidation.

Advantages and Limitations for Lab Experiments

N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide has several advantages for use in lab experiments. It is highly selective for the benzodiazepine site on GABA-A receptors, which makes it a useful tool for studying the role of these receptors in synaptic transmission and plasticity. It also has a long half-life, which allows for prolonged exposure in experiments. However, there are some limitations to the use of N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide in lab experiments. Its effects on GABA-A receptors are similar to those of benzodiazepines, which are known to have addictive potential. Therefore, caution should be taken when using N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide in lab experiments.

Future Directions

There are several future directions for the study of N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide. One direction is to further explore its potential as a tool for studying the role of GABA-A receptors in synaptic transmission and plasticity. Another direction is to investigate its potential for the treatment of neurological disorders, such as anxiety and epilepsy. Additionally, there is a need for further research into the safety and potential side effects of N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide, particularly with regard to its addictive potential.
Conclusion:
In conclusion, N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide, or N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide, is a chemical compound that has been extensively studied for its potential in scientific research. Its ability to modulate the activity of GABA-A receptors has led to its investigation as a tool for studying the role of these receptors in synaptic transmission and plasticity, as well as its potential for the treatment of neurological disorders. While N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide has several advantages for use in lab experiments, caution should be taken with regard to its addictive potential. Further research is needed to explore its potential as a therapeutic agent and to investigate its safety and potential side effects.

Synthesis Methods

The synthesis of N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide is a multi-step process that involves the reaction of 4-bromo-N-methylacetamide with 2-cyanomethylimidazo[1,2-a]pyridine in the presence of a base. The resulting product is then purified by column chromatography to obtain pure N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide. This synthesis method has been reported in several scientific publications and has been found to be effective in producing high yields of pure N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide.

Scientific Research Applications

N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide has been studied extensively for its potential in scientific research, particularly in the field of neuroscience. It has been found to exhibit a range of biological activities, including the ability to modulate the activity of GABA-A receptors, which are important targets for the treatment of anxiety and other neurological disorders. N-[(4-imidazo[1,2-a]pyridin-2-ylphenyl)methyl]-N-methylacetamide has also been found to have potential as a tool for studying the role of GABA-A receptors in synaptic transmission and plasticity.